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Compound of Interest

Compound Name: Acetylhydrolase-IN-1

Cat. No.: B15145377

Notice to the Reader: Following a comprehensive search of scientific literature and chemical
databases, it has been determined that there is a significant lack of publicly available
information regarding the off-target effects of the compound referred to as "Acetylhydrolase-
IN-1" (CAS Number: 79637-91-5). This document summarizes the available information and
highlights the current knowledge gaps.

"Acetylhydrolase-IN-1" is commercially available and listed as an inhibitor of 1-Alkyl-2-
acetylglycerophosphocholine esterase, more commonly known as Platelet-Activating Factor
Acetylhydrolase (PAF-AH). However, primary research articles detailing its discovery,
characterization, and specificity are not readily identifiable. The information presented herein is
compiled from vendor-supplied data and general knowledge of PAF acetylhydrolase.

Introduction to Acetylhydrolase-IN-1

Acetylhydrolase-IN-1 is a synthetic molecule identified as an inhibitor of PAF-AH. The primary
function of PAF-AH is the hydrolysis and inactivation of Platelet-Activating Factor (PAF), a
potent phospholipid mediator involved in a variety of physiological and pathological processes,
including inflammation, allergic responses, and thrombosis. By inhibiting PAF-AH,
Acetylhydrolase-IN-1 is expected to increase the local concentration and prolong the action of
PAF.

Chemical Structure: 1-octadecanoyl-2-acetyl-sn-glycero-3-phosphoethanolamine

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15145377?utm_src=pdf-interest
https://www.benchchem.com/product/b15145377?utm_src=pdf-body
https://www.benchchem.com/product/b15145377?utm_src=pdf-body
https://www.benchchem.com/product/b15145377?utm_src=pdf-body
https://www.benchchem.com/product/b15145377?utm_src=pdf-body
https://www.benchchem.com/product/b15145377?utm_src=pdf-body
https://www.benchchem.com/product/b15145377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

On-Target Activity

The designated target of Acetylhydrolase-IN-1 is Platelet-Activating Factor Acetylhydrolase
(PAF-AH).

Table 1: On-Target Activity of Acetylhydrolase-IN-1

Target Enzyme Reported Activity Quantitative Data
1-Alkyl-2-
acetylglycerophosphocholine Inhibitor Not Publicly Available

esterase (PAF-AH)

Known Off-Target Effects

There is no publicly available quantitative data summarizing the off-target effects of
Acetylhydrolase-IN-1.

Off-target activity is a critical aspect of drug development, as it can lead to unforeseen side
effects or, in some cases, beneficial polypharmacology. For a compound like Acetylhydrolase-
IN-1, potential off-targets could include other hydrolases or enzymes with structurally similar
active sites. Some vendor databases have anecdotally categorized Acetylhydrolase-IN-1 as a
Fatty Acid Amide Hydrolase (FAAH) inhibitor; however, there is no primary data to substantiate
this claim. Without comprehensive screening data, any discussion of off-target effects remains
speculative.

Signaling Pathways

The direct signaling pathway affected by the on-target activity of Acetylhydrolase-IN-1 is the
PAF signaling pathway. Inhibition of PAF-AH leads to an accumulation of PAF, which then acts
on its G-protein coupled receptor, the PAF receptor (PAFR).
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Figure 1: Hypothesized On-Target Signaling Pathway of Acetylhydrolase-IN-1
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Figure 2: General Workflow for Off-Target Profiling
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acetylhydrolase-in-1]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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